Cas no 36412-64-3 (2-Bromo-1-(4-methoxyphenyl)pentan-1-one)
36412-64-3 structure
Product Name:2-Bromo-1-(4-methoxyphenyl)pentan-1-one
CAS No:36412-64-3
MF:C12H15BrO2
MW:271.150303125381
CID:296275
PubChem ID:10901701
Update Time:2025-04-19
2-Bromo-1-(4-methoxyphenyl)pentan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-1-(4-methoxyphenyl)pentan-1-one
- 1-Pentanone,2-bromo-1-(4-methoxyphenyl)-
- 2-Brom-1-p-methoxyphenylpentan-1-on
- 2-bromo-1-(4'-methoxyphenyl)-pentan-1-one
- 2-bromo-1-(4-methoxyphenyl)-pentan-1-one
- 2-BROMO-1-(4-METHOXY-PHENYL)-PENTAN-1-ONE
- AG-F-26849
- AK-45642
- CTK4H6432
- 36412-64-3
- DTXSID70447786
- SCHEMBL4932919
- AKOS015966105
-
- Inchi: 1S/C12H15BrO2/c1-3-4-11(13)12(14)9-5-7-10(15-2)8-6-9/h5-8,11H,3-4H2,1-2H3
- InChI Key: RTILIJSYRVLPFX-UHFFFAOYSA-N
- SMILES: BrC(C(C1C=CC(=CC=1)OC)=O)CCC
Computed Properties
- Exact Mass: 270.02555
- Monoisotopic Mass: 270.02554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2-Bromo-1-(4-methoxyphenyl)pentan-1-one Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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